Cas no 87100-51-4 (Methyl 2-(tert-butoxy)propanoate)

Methyl 2-(tert-butoxy)propanoate is a versatile ester compound characterized by its tert-butoxy functional group, which enhances steric hindrance and stability. This structural feature makes it valuable as a protected intermediate in organic synthesis, particularly in peptide and pharmaceutical manufacturing. The tert-butoxy group offers selective deprotection under mild acidic conditions, ensuring compatibility with sensitive substrates. Its methyl ester moiety further facilitates reactivity in esterification and transesterification reactions. The compound's stability under basic conditions and controlled reactivity profile make it suitable for multi-step synthetic processes. It is commonly employed in fine chemical synthesis where selective protection and controlled transformation of carboxyl groups are required.

Methyl 2-(tert-butoxy)propanoate structure

87100-51-4 structure

Product Name:Methyl 2-(tert-butoxy)propanoate

CAS No:87100-51-4

MF:C₈H₁₆O₃

MW:160.210843086243

CID:5715850

PubChem ID:13112156

Update Time:2025-05-27

Methyl 2-(tert-butoxy)propanoate Chemical and Physical Properties

Names and Identifiers

- 87100-51-4
- methyl2-(tert-butoxy)propanoate
- AKOS010983973
- Z852756272
- methyl 2-(tert-butoxy)propanoate
- CS-0234462
- EN300-142142
- SCHEMBL12057006
- Propanoic acid, 2-(1,1-dimethylethoxy)-, methyl ester
- Methyl 2-(tert-butoxy)propanoate
- Inchi： 1S/C8H16O3/c1-6(7(9)10-5)11-8(2,3)4/h6H,1-5H3
- InChI Key： HMNAQPHRRUSXOK-UHFFFAOYSA-N
- SMILES： O(C(C(=O)OC)C)C(C)(C)C

Computed Properties

Exact Mass: 160.109944368g/mol
Monoisotopic Mass: 160.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 0.937±0.06 g/cm3(Predicted)
Boiling Point: 67-68 °C(Press: 23 Torr)

Methyl 2-(tert-butoxy)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M295118-25mg	methyl 2-(tert-butoxy)propanoate	87100-51-4		25mg	$ 50.00	2022-06-04
TRC	M295118-50mg	methyl 2-(tert-butoxy)propanoate	87100-51-4		50mg	$ 95.00	2022-06-04
TRC	M295118-250mg	methyl 2-(tert-butoxy)propanoate	87100-51-4		250mg	$ 320.00	2022-06-04
Enamine	EN300-142142-0.05g	methyl 2-(tert-butoxy)propanoate	87100-51-4	91%	0.05g	$81.0	2023-07-07
Enamine	EN300-142142-0.1g	methyl 2-(tert-butoxy)propanoate	87100-51-4	91%	0.1g	$120.0	2023-07-07
Enamine	EN300-142142-0.25g	methyl 2-(tert-butoxy)propanoate	87100-51-4	91%	0.25g	$172.0	2023-07-07
Enamine	EN300-142142-0.5g	methyl 2-(tert-butoxy)propanoate	87100-51-4	91%	0.5g	$320.0	2023-07-07
Enamine	EN300-142142-1.0g	methyl 2-(tert-butoxy)propanoate	87100-51-4	91%	1.0g	$428.0	2023-07-07
Enamine	EN300-142142-2.5g	methyl 2-(tert-butoxy)propanoate	87100-51-4	91%	2.5g	$838.0	2023-07-07
Enamine	EN300-142142-5.0g	methyl 2-(tert-butoxy)propanoate	87100-51-4	91%	5.0g	$1240.0	2023-07-07